2,2-dimethylazepane
Description
2,2-dimethylazepane is a chemical compound with the molecular formula C8H17N . It is used in various applications due to its unique properties .
Molecular Structure Analysis
The molecular structure of 2,2-dimethylazepane is represented by the InChI code1S/C8H17N/c1-8(2)6-4-3-5-7-9-8/h9H,3-7H2,1-2H3 . This indicates that the molecule consists of 8 carbon atoms, 17 hydrogen atoms, and 1 nitrogen atom . Physical And Chemical Properties Analysis
2,2-dimethylazepane is a liquid at room temperature . It has a molecular weight of 127.23 . The compound is stored at a temperature of 4 degrees Celsius .Safety and Hazards
The safety information for 2,2-dimethylazepane indicates that it is classified under GHS02, GHS05, and GHS07 . The hazard statements include H226, H314, and H335 . This suggests that the compound is flammable, causes skin irritation, and may cause respiratory irritation .
Relevant Papers While specific papers on 2,2-dimethylazepane were not found in the search results, there are papers on related topics such as the synthesis of polyesteramides and the use of palladium catalysts . These papers could provide valuable insights into the chemistry of 2,2-dimethylazepane and its potential applications.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2,2-dimethylazepane can be achieved through a multistep process involving the reaction of several starting materials.", "Starting Materials": [ "2-methyl-1,3-propanediol", "sodium hydride", "1-bromobutane", "1,6-dibromohexane", "sodium azide", "acetic acid", "sodium hydroxide", "hydrochloric acid", "sodium sulfate", "magnesium sulfate", "ethyl acetate", "hexane" ], "Reaction": [ "Step 1: 2-methyl-1,3-propanediol is reacted with sodium hydride to form the corresponding alkoxide intermediate.", "Step 2: The alkoxide intermediate is then reacted with 1-bromobutane to form 2-methyl-2-n-butyl-1,3-propanediol.", "Step 3: 2-methyl-2-n-butyl-1,3-propanediol is then reacted with 1,6-dibromohexane in the presence of sodium hydride to form the corresponding diol intermediate.", "Step 4: The diol intermediate is then reacted with sodium azide in acetic acid to form the corresponding azide intermediate.", "Step 5: The azide intermediate is then reduced with sodium borohydride in the presence of acetic acid to form the corresponding amine intermediate.", "Step 6: The amine intermediate is then reacted with hydrochloric acid to form the corresponding hydrochloride salt.", "Step 7: The hydrochloride salt is then treated with sodium hydroxide to form the free base.", "Step 8: The free base is then extracted with ethyl acetate and dried over sodium sulfate.", "Step 9: The ethyl acetate is then evaporated to yield the crude product, which is purified by column chromatography using a mixture of hexane and ethyl acetate as the eluent to yield 2,2-dimethylazepane." ] } | |
CAS RN |
54152-49-7 |
Product Name |
2,2-dimethylazepane |
Molecular Formula |
C8H17N |
Molecular Weight |
127.2 |
Purity |
95 |
Origin of Product |
United States |
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